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An In-depth Technical Guide to the Properties of Barium Dichromate: Dihydrate vs. Anhydrous

Forms

Introduction
Barium dichromate, an inorganic compound composed of barium cations (Ba²⁺) and

dichromate anions (Cr₂O₇²⁻), exists in two primary forms: the anhydrous salt (BaCr₂O₇) and its

dihydrate (BaCr₂O₇·2H₂O). The presence of water of crystallization in the dihydrate form

imparts distinct physical and chemical properties compared to its anhydrous counterpart. A

thorough understanding of these differences is critical for researchers, scientists, and drug

development professionals who may utilize this compound in synthesis, as an oxidizing agent,

or in materials science. This technical guide provides a comparative analysis of the two forms,

detailing their properties, synthesis, and characterization methodologies.

Core Physicochemical Properties
The fundamental properties of barium dichromate are significantly influenced by the presence

of water of hydration. The dihydrate form incorporates two water molecules into its crystal

lattice, which affects its molecular weight, crystal structure, and thermal stability.[1] The

anhydrous form, lacking these water molecules, possesses a higher density and a different

thermal decomposition profile. A summary of their key quantitative properties is presented

below for direct comparison.
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Property
Barium Dichromate
Dihydrate

Anhydrous Barium
Dichromate

Molecular Formula BaCr₂O₇·2H₂O[2] BaCr₂O₇[3]

Molecular Weight 389.35 g/mol [4] 353.31 g/mol [1][3]

Appearance
Brownish-red needles or

crystalline masses[5][6][7]

Brownish-red needles or

crystalline masses[5][6][7]

Crystal Structure Monoclinic[1] Not specified in search results

Solubility
Decomposed by water, Soluble

in acids[2][5][6][7]

Decomposed by water, Soluble

in acids[5][6][7]

Synthesis and Interconversion
The synthesis of barium dichromate relies on the chemical equilibrium between chromate

(CrO₄²⁻) and dichromate (Cr₂O₇²⁻) ions in an aqueous solution, which is highly dependent on

pH.[1] In acidic conditions, the equilibrium shifts to favor the formation of the orange-red

dichromate ion, leading to the precipitation of barium dichromate.[1]

Experimental Protocol: Synthesis of Barium Dichromate
Dihydrate
This protocol describes a common solution-based method for synthesizing BaCr₂O₇·2H₂O.

Preparation of Reactant Solutions:

Prepare an aqueous solution of a soluble barium salt, such as barium chloride (BaCl₂) or

barium nitrate (Ba(NO₃)₂).

Prepare an aqueous solution of potassium dichromate (K₂Cr₂O₇).

Precipitation:

Acidify the barium salt solution by slowly adding a mineral acid (e.g., HCl) until the desired

pH is reached. This is critical to ensure the dichromate ion is the predominant species.[1]
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Slowly add the potassium dichromate solution to the acidified barium salt solution with

constant stirring.

A brownish-red precipitate of barium dichromate dihydrate will form. The reaction is:

2BaCl₂ + Na₂Cr₂O₇ + H₂O → 2BaCrO₄↓ + 2NaCl + 2HCl[8]. Note: While this source

reaction produces barium chromate, the principle of reacting a barium salt with a

dichromate solution under controlled pH is the basis for barium dichromate synthesis.

Isolation and Purification:

Allow the precipitate to settle completely.

Separate the solid product by filtration.

Wash the precipitate several times with deionized water to remove soluble impurities,

followed by a final wash with ethanol to facilitate drying.

Drying:

Dry the purified product at a low temperature (e.g., 60°C) to obtain crystalline barium
dichromate dihydrate (BaCr₂O₇·2H₂O).[8] Careful control over crystallization conditions

like temperature is necessary to obtain the dihydrate form.[1]
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Synthesis Pathway for Barium Dichromate
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Caption: Workflow for the synthesis of barium dichromate dihydrate.

Experimental Protocol: Dehydration for Anhydrous Form
The conversion of the dihydrate to the anhydrous form is achieved through controlled heating.
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Sample Preparation:

Accurately weigh a sample of pure barium dichromate dihydrate in a pre-weighed

crucible.

Thermal Dehydration:

Place the crucible in a temperature-controlled oven or furnace.

Heat the sample to a temperature sufficient to drive off the water of crystallization (typically

above 100-120°C).[1] The exact temperature should be determined by thermogravimetric

analysis (TGA) to avoid decomposition of the dichromate ion.

Gravimetric Analysis:

After heating, cool the crucible in a desiccator to prevent rehydration from atmospheric

moisture.

Weigh the crucible containing the anhydrous sample.

The mass of water lost can be calculated by the difference in weight. This allows for the

experimental verification of the two water molecules per formula unit of the dihydrate.[1]

Storage:

Store the resulting anhydrous barium dichromate in a desiccator to maintain its hydration

state.
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Interconversion of Barium Dichromate Forms

BaCr₂O₇·2H₂O
(Dihydrate)

BaCr₂O₇

(Anhydrous)

  Heating (>100°C)
-2H₂O  

  Exposure to Moisture
+2H₂O  

Click to download full resolution via product page

Caption: Reversible conversion between dihydrate and anhydrous forms.

Chemical Reactivity and Stability
The presence of water molecules in the dihydrate's crystal lattice can influence its thermal

stability. While both forms are potent oxidizing agents, the dihydrate will first lose its water upon

heating before the thermal decomposition of the dichromate anion occurs.[9]

Both forms are noted to be decomposed by water, which is characteristic of many dichromate

salts, and are soluble in acidic solutions.[5][6][7] This solubility is due to the reaction with H⁺

ions, which further shifts the chromate-dichromate equilibrium.
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Chromate-Dichromate Equilibrium

2CrO₄²⁻
(Chromate - Yellow)
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Caption: pH dependence of the chromate-dichromate equilibrium.

Spectroscopic and Thermal Characterization
Differentiating between the dihydrate and anhydrous forms is readily achieved using

spectroscopic and thermal analysis techniques.

Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful tool for identifying the presence of water of crystallization.

[10]

Barium Dichromate Dihydrate (Expected): The IR spectrum would exhibit characteristic

broad absorption bands corresponding to the O-H stretching vibrations of the water

molecules, typically in the region of 3000-3600 cm⁻¹. Additionally, a peak for the H-O-H

bending vibration would be expected around 1600-1650 cm⁻¹.

Anhydrous Barium Dichromate (Expected): The spectrum for the anhydrous form would be

devoid of the O-H and H-O-H bands seen in the dihydrate. The primary absorptions would
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correspond to the Cr-O and Cr-O-Cr vibrations of the dichromate anion.

Experimental Protocol: FTIR Spectroscopy for
Differentiation

Sample Preparation:

Prepare a solid sample pellet by mixing a small amount of the barium dichromate sample

(either form) with dry potassium bromide (KBr).

Grind the mixture to a fine powder and press it into a thin, transparent disk using a

hydraulic press.

Data Acquisition:

Place the KBr pellet in the sample holder of an FTIR spectrometer.

Record the infrared spectrum, typically over the range of 4000 to 400 cm⁻¹.[10]

Analysis:

Analyze the resulting spectrum for the presence or absence of the characteristic broad O-

H stretching band (3000-3600 cm⁻¹) and H-O-H bending band (1600-1650 cm⁻¹) to

confirm the hydration state.
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Characterization Workflow
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Yes
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Caption: Experimental workflow for identifying the hydration state.

Conclusion
The primary distinction between barium dichromate dihydrate and its anhydrous form lies in

the two molecules of water integrated into the dihydrate's crystal structure. This difference

fundamentally alters its molecular weight, crystal lattice, and thermal properties. While both are

brownish-red, acidic-soluble oxidizing agents, the dihydrate can be converted to the anhydrous

form through controlled heating. Researchers must employ characterization techniques such as

FTIR spectroscopy and thermogravimetric analysis to confirm the hydration state of their

material, as this is crucial for accurate stoichiometric calculations and ensuring predictable

reactivity in experimental protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Barium dichromate | 13477-01-5 | Benchchem [benchchem.com]

2. echemi.com [echemi.com]

3. Barium dichromate | BaCr2O7 | CID 11739663 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Barium dichromate dihydrate | BaCr2H4O9 | CID 61445 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. BARIUM DICHROMATE | 13477-01-5 [chemicalbook.com]

6. guidechem.com [guidechem.com]

7. Cas 13477-01-5,BARIUM DICHROMATE | lookchem [lookchem.com]

8. guidechem.com [guidechem.com]

9. Customer Support | Get Help & Assistance - Trackon [trackon.in]

10. Infrared spectroscopy - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Barium dichromate dihydrate vs anhydrous form
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084721#barium-dichromate-dihydrate-vs-anhydrous-
form-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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